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Compound of Interest

Compound Name: Sodium lactate

Cat. No.: B8269991 Get Quote

An In-depth Technical Guide on the Physicochemical Properties of Sodium Lactate Solutions

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physicochemical

properties of sodium lactate solutions. It includes quantitative data, detailed experimental

protocols for property determination, and logical workflow diagrams to support research and

development activities. Sodium lactate (NaC₃H₅O₃) is the sodium salt of lactic acid, widely

utilized in the pharmaceutical, food, and cosmetic industries for its properties as a pH regulator,

humectant, and electrolyte replenisher.[1][2]

Core Physicochemical Properties
The fundamental properties of sodium lactate solutions are summarized below. It is important

to note that many of these properties are dependent on the concentration of the solution.

Commercial sodium lactate is often supplied as a 60% aqueous solution.

Table 1: Summary of General Physicochemical Properties of Sodium Lactate
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Property Value Notes

Molecular Formula C₃H₅NaO₃

Molecular Weight 112.06 g/mol [3][4]

Appearance
Clear, colorless, slightly

viscous/syrupy liquid
[3][5][6]

Odor
Odorless or a slight,

characteristic odor
[3][6]

Taste Mild saline taste

Density ~1.33 g/mL
[6][7] (Likely for a 60% w/w

solution)

Boiling Point ~110°C [6][7]

Melting Point ~17°C [6][7]

Refractive Index 1.422 - 1.425
[6][7][8] (Likely for a 60% w/w

solution)

Solubility
Miscible with water and

ethanol (95%)
[5][6][7]

Hygroscopicity Hygroscopic [2][6]

pH of Aqueous Solutions
The pH of sodium lactate solutions is a critical parameter, particularly in formulations where

pH control is essential. The pH varies significantly with concentration.

Table 2: pH of Sodium Lactate Solutions at Various Concentrations (T = 25°C)
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Concentration pH Value Reference

1 mM 7.48 [8]

10 mM 7.85 [8]

100 mM 8.30 [8]

1/6 Molar (~167 mM) 6.0 - 7.3 [9]

1000 mM (1 M) 8.61 [8]

20% (w/w) Aqueous Solution 6.5 - 7.5 [3]

General Use Solution 5.0 - 9.0 [5][10]

Experimental Protocols for Property Determination
Accurate determination of physicochemical properties requires standardized experimental

protocols. The following sections detail the methodologies for measuring the key properties of

sodium lactate solutions.

Diagram of Experimental Workflow
The following diagram illustrates a generalized workflow for the experimental determination of a

physicochemical property.
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Caption: General workflow for determining a physicochemical property.
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pH Measurement (Potentiometric Method)
Principle: This method uses a pH meter, which measures the voltage difference between a pH-

responsive glass electrode and a stable reference electrode when immersed in the solution.

This potential difference is directly proportional to the hydrogen ion activity, and thus the pH.

[11][12]

Protocol:

Calibration: Calibrate the pH meter using at least two standard buffer solutions with known

pH values (e.g., pH 4.01, 7.00, and 10.01). The calibration buffers should bracket the

expected pH of the sodium lactate sample.

Sample Preparation: Prepare the sodium lactate solution of the desired concentration using

deionized or distilled water.

Measurement:

Rinse the electrode with deionized water and gently blot it dry with a lint-free wipe.

Immerse the electrode into the sample solution, ensuring the electrode bulb is fully

covered.

Allow the reading to stabilize. This may take a minute or two.

Record the pH value and the temperature of the solution.

Cleaning: After measurement, thoroughly rinse the electrode with deionized water and store

it in the appropriate storage solution.[13]

Density Measurement (Pycnometer Method)
Principle: A pycnometer is a glass flask with a precisely known volume. By weighing the

pycnometer empty, filled with the sample liquid, and filled with a reference liquid (usually

water), the density of the sample can be determined with high accuracy.[14][15]

Protocol:
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Preparation: Clean and thoroughly dry the pycnometer and its stopper.

Mass of Empty Pycnometer: Weigh the empty, dry pycnometer on an analytical balance and

record its mass (m₁).

Mass of Pycnometer with Sample: Fill the pycnometer with the sodium lactate solution,

taking care to avoid air bubbles. Insert the stopper, allowing excess liquid to exit through the

capillary. Wipe the outside dry and weigh it. Record this mass (m₂).

Mass of Pycnometer with Water: Empty and clean the pycnometer. Fill it with distilled water

and weigh it as in the previous step. Record this mass (m₃).

Calculation:

Mass of the sample = m₂ - m₁

Mass of water = m₃ - m₁

Volume of the pycnometer = (Mass of water) / (Density of water at the measurement

temperature)

Density of the sample = (Mass of the sample) / (Volume of the pycnometer)

Viscosity Measurement (Rotational Viscometer Method)
Principle: A rotational viscometer measures the torque required to rotate a spindle immersed in

the fluid at a constant speed. The fluid's resistance to this rotation (shear stress) is proportional

to its dynamic viscosity.[16][17]

Protocol:

Instrument Setup: Select an appropriate spindle and rotational speed based on the expected

viscosity of the sodium lactate solution.

Sample Preparation: Place the sodium lactate solution in a beaker or sample container,

ensuring the volume is sufficient to immerse the spindle to the marked level.
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Temperature Control: Allow the sample to equilibrate to the desired measurement

temperature using a water bath.

Measurement:

Lower the spindle into the center of the sample.

Start the motor and allow the reading to stabilize.

Record the viscosity reading (often in centipoise, cP) and the torque percentage (ideally

between 10% and 90%).

Data Reporting: Report the viscosity value along with the spindle type, rotational speed, and

temperature.[16]

Water Activity (a_w) Measurement (Chilled-Mirror Dew
Point Method)
Principle: Water activity is the ratio of the vapor pressure of water in a material to the vapor

pressure of pure water at the same temperature.[18] The chilled-mirror dew point method

determines the dew point temperature of the air in equilibrium with the sample. This

temperature is directly related to the water vapor pressure, allowing for a precise calculation of

a_w.[19]

Protocol:

Instrument Calibration: Verify the instrument's calibration using certified salt standards (e.g.,

saturated NaCl solution with a_w = 0.753).

Sample Preparation: Place the sodium lactate solution in a disposable sample cup, filling it

no more than halfway to avoid contaminating the sensor.

Equilibration: Seal the sample cup inside the instrument's measurement chamber.

Measurement: Initiate the measurement cycle. The instrument will automatically cool a small

mirror until its sensor detects the formation of dew.
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Data Recording: The instrument calculates and displays the water activity (a_w) and the

sample temperature once vapor pressure equilibrium is reached.

Functional Properties: Water Activity Reduction
One of the key functional properties of sodium lactate is its ability to lower the water activity of

a solution. This is crucial in the food industry for inhibiting microbial growth and in cosmetics for

its humectant properties.[20][21]

Diagram of Water Activity Reduction Mechanism
The following diagram illustrates how sodium lactate lowers water activity, leading to an

antimicrobial effect.
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Caption: Logical pathway of sodium lactate's effect on water activity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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